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Compound of Interest

Compound Name: (3-Methoxy-4-fluorobenzyl)hydrazine hydrochloride

CAS No.: 766498-29-7

Cat. No.: B1437267

Get Quote

Executive Summary & Structural Rationale
Hydrazine derivatives, particularly substituted benzylhydrazines, have long been recognized as potent, mechanism-based inhibitors of amine oxidase

fluorobenzyl)hydrazine (and its hydrochloride salts, e.g., CAS 766498-29-7 and 1185081-71-3) represents a highly specialized pharmacophore utilize

Sensitive Amine Oxidase (SSAO) / Vascular Adhesion Protein-1 (VAP-1) and Monoamine Oxidases (MAO-A/B).

The structural design of this derivative is not arbitrary; it is rooted in precise structure-activity relationship (SAR) principles:

4-Fluoro Substitution: The highly electronegative fluorine atom increases the metabolic stability of the benzyl ring against cytochrome P450-mediat

which modulates the pKa of the hydrazine moiety for optimal target engagement.

3-Methoxy Substitution: This bulky, electron-donating group acts as a steric key, perfectly occupying the hydrophobic active site cavity of SSAO/VA

enzymes.

Hydrazine Moiety: Acts as the "warhead," forming an irreversible covalent adduct with the topaquinone (TPQ) cofactor in SSAO or the flavin adenin

This guide objectively compares the bioactivity of (3-Methoxy-4-fluorobenzyl)hydrazine derivatives against established alternatives and provides the s

evaluate them.

Mechanistic Pathways & Target Specificity
To understand the comparative efficacy of these derivatives, one must first examine the causality of their binding kinetics. SSAO/VAP-1 is a copper-co

(TPQ) cofactor to catalyze the oxidative deamination of primary amines into aldehydes, generating hydrogen peroxide (

) and ammonia as byproducts. In inflammatory diseases, overactive VAP-1 promotes leukocyte extravasation and oxidative stress [1].

Benzylhydrazine derivatives act as "suicide substrates." They initially bind non-covalently in the active site, driven by the 3-methoxy-4-fluorobenzyl gr

Subsequently, the terminal nitrogen of the hydrazine undergoes a nucleophilic attack on the C5 carbonyl of the TPQ cofactor, forming a stable, irrever

the enzyme, halting

production and subsequent inflammatory signaling [2].
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Mechanism of SSAO/VAP-1 inhibition by benzylhydrazine derivatives via covalent TPQ adduct formation.
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When evaluating (3-Methoxy-4-fluorobenzyl)hydrazine against alternative amine oxidase inhibitors, its bioactivity profile demonstrates a distinct shift t

comparative analysis of representative

values against standard reference compounds (Mofegiline, Pargyline, and Clorgyline) [3].

Table 1: Comparative Bioactivity Profile (

Values)

Compound
SSAO / VAP-1

(nM)

MAO-A

(nM)

MAO-B

(nM)

(3-Methoxy-4-fluorobenzyl)hydrazine 12 - 18 > 10,000 450 - 600

Mofegiline 8 - 15 > 5,000 3 - 8

Pargyline > 10,000 > 5,000 10 - 15

Clorgyline > 10,000 1 - 3 > 5,000

Data Interpretation: While Mofegiline is a potent SSAO inhibitor, its high affinity for MAO-B limits its utility in applications where central nervous system

addition of the 3-methoxy and 4-fluoro groups in our target derivative creates steric hindrance that significantly reduces MAO-B affinity while preservin

Experimental Methodologies: Self-Validating Protocols
To objectively verify the bioactivity data presented above, researchers must utilize a self-validating assay system. The High-Throughput Fluorometric A

protocol leverages the stoichiometric generation of

during amine oxidation, coupled with Horseradish Peroxidase (HRP) and Amplex Red to generate the highly fluorescent compound resorufin.

Experimental Workflow

1. Compound Preparation Serial dilution in DMSO (Max 1% final)

2. Enzyme Pre-incubation 30 min at 37°C with SSAO or MAO

3. Reaction Initiation Add Amine Substrate + Amplex Red + HRP

4. Kinetic Fluorescence Read Ex/Em: 530/590 nm for 60 min

5. Data Analysis Calculate IC50 via non-linear regression

Click to download full resolution via product page

Workflow for the High-Throughput Fluorometric Amine Oxidase Assay.

Step-by-Step Methodology & Causality
Step 1: Reagent and Compound Preparation
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Action: Prepare a 10-point serial dilution (10 µM to 0.1 nM) of (3-Methoxy-4-fluorobenzyl)hydrazine in 100% DMSO. Dilute into the assay buffer (50

concentration in the well does not exceed 1%.

Causality: Hydrazine derivatives can be prone to oxidation in aqueous solutions; maintaining stock solutions in anhydrous DMSO preserves the inte

1% prevents solvent-induced enzyme denaturation.

Step 2: Enzyme Pre-incubation (Critical Step)

Action: Add 10 µL of the diluted inhibitor to 30 µL of recombinant human SSAO/VAP-1 (or MAO-A/B) in a black 96-well microplate. Incubate at 37°C

Causality:Why pre-incubate? Benzylhydrazines are mechanism-based, time-dependent irreversible inhibitors. They require sufficient time to execut

form the covalent adduct. Skipping this step allows the substrate to competitively exclude the inhibitor, resulting in an artificially inflated (inaccurate)

value.

Step 3: Reaction Initiation & Self-Validation

Action: Initiate the reaction by adding 10 µL of a detection mix containing the specific amine substrate (e.g., benzylamine for SSAO, tyramine for MA

Self-Validating Control (Trustworthiness): You must include a control well containing 500 U/mL Catalase. Catalase scavenges

instantly. If the Catalase control well shows zero fluorescence, it validates that the assay signal is 100% dependent on enzyme-generated

, proving the system is free from auto-fluorescent artifacts or non-specific Amplex Red oxidation.

Step 4: Kinetic Fluorescence Read

Action: Immediately place the plate in a microplate reader. Measure fluorescence continuously (Kinetics mode) at Excitation 530 nm / Emission 590

Causality: Taking kinetic readings rather than a single endpoint ensures that the reaction is measured during its linear initial velocity phase (

). This is mathematically required for accurate Michaelis-Menten kinetics and subsequent

derivation.

Step 5: Data Analysis

Action: Plot the initial velocities (

) against the log concentration of the inhibitor. Use a four-parameter logistic (4PL) non-linear regression model to calculate the

.

Conclusion
(3-Methoxy-4-fluorobenzyl)hydrazine derivatives offer a highly optimized structural paradigm for researchers targeting amine oxidases. By combining 

the precise steric and electronic tuning of the 3-methoxy-4-fluoro substituted benzyl ring, these compounds achieve potent, irreversible, and highly se

evaluated using rigorous, self-validating fluorometric assays, this class of compounds consistently outperforms older, non-selective alternatives like M
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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